Cas no 222412-89-7 (Benzoic acid-13C7)

• Product Name: Benzoic acid-13C7
• CAS No: 222412-89-7
• MF: C₇H₆O₂
• MW: 129.069925785065
• CID: 2602176
• PubChem ID: 16217358
• Update Time: 2025-04-21

Benzoic acid-13C7 Chemical and Physical Properties

Names and Identifiers

• benzoic acid
• Benzoic acid-13C7
• J-014604
• DTXSID70584342
• 222412-89-7
• (1,2,3,4,5,6-13C6)cyclohexatrienecarboxylic acid
• Benzoic acid-13C7, 99 atom % 13C
• (carboxy-~13~C_7_)Benzoic acid

• Inchi： 1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)/i1+1,2+1,3+1,4+1,5+1,6+1,7+1
• InChI Key： WPYMKLBDIGXBTP-BNUYUSEDSA-N
• SMILES： O[13C]([13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1)=O

Computed Properties

• Exact Mass: 129.06026328g/mol
• Monoisotopic Mass: 129.06026328g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 121-125 °C(lit.)
• Boiling Point: 249 °C(lit.)
• Flash Point: 121 °C

Benzoic acid-13C7 Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Category Code： 22-37/38-41-42/43
• Safety Instruction： 22-26-36/37/39-45
• Hazardous Material Identification：